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Compound Focus: Diamminesilver(1+)

CAS No.: 16972-61-5

Cat. No.: S614458

Core Chemical Properties and Structure

The diamminesilver(I) ion, [Ag(NH3)2]*, is a classic example of a linear coordination complex where a

central silver(I) cation is coordinated by two ammonia ligands [1] [2].

The table below summarizes its fundamental properties:

Property Description

Molecular Formula AgHeN2* [3]

Coordination Number 2 [1]

Molecular Geometry Linear [1] [2]

Bond Angle (N-Ag-N) 175.2° to 180° [1] [2]

Typical Counter-lons NOs~, F~, Cl, and various sulfonates [4] [5] [2]

This linear structure arises because the Ag(I) ion has a d!° electronic configuration, which favors low
coordination numbers and linear geometry due to the lack of crystal field stabilization effects that are typical

of other transition metals [1].
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Synthesis and Experimental Protocols

The diamminesilver(I) complex is most commonly prepared in situ as Tollens' reagent. Due to its instability,
it is not commercially available and must be freshly prepared in the laboratory [4]. Aged reagent must be

acidified after use to prevent the formation of highly explosive silver nitride [4].

The following diagram illustrates the standard preparation workflow for Tollens' reagent:

(Start: Aqueous AgNO3 solutiorD
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:

@orm brown Ag20 precipitata

:

(Add aqueous NH3 (NH4OH) until Cleaa

Click to download full resolution via product page
Synthesis workflow for [Ag(NH3)z] * (Tollens' reagent)

The key reaction steps are [4]:

¢ Precipitation of Silver Oxide: (\ce{2AgNO3 + 2NaOH -> Ag20(s) v (brown) + 2NaNO3 + H20} )
e Complexation and Dissolution: (\ce{Ag20(s) + 4NH3 + 2NaNO3 + H20 -> 2[Ag(NH3)2]NO3 +
2NaOH})
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An alternative, direct method involves adding aqueous ammonia directly to silver nitrate. A brown

precipitate of Ag20 forms initially but dissolves with excess ammonia to yield the clear diamminesilver(I)

complex solution [4].

Key Chemical Reactions and Applications

The [Ag(NH3)2]" complex is a mild oxidizing agent, and its reactivity forms the basis for several important

qualitative tests and applications.

Application

Reaction Principle & Observation

Tollens' Test for
Aldehydes [4]

Test for Terminal
Alkynes [4]

Halide lon
Differentiation [6]

Silver Mirror
Production [4]

Summary

The complex oxidizes aldehydes (R-CHO) to carboxylate ions, while itself being
reduced to elemental silver. A positive test is indicated by the formation of a shiny
"silver mirror" on the glassware. ( \ce{2[Ag(NH3)2]+ + R-CHO + H20 -> 2Ag(s)
v + 4NH3 + R-COOH + 2H+})

The reagent reacts with terminal alkynes (R-C=CH) to form insoluble silver
acetylides (R-C=C-Ag).

The complex helps distinguish between silver halide precipitates. AgCl dissolves
in dilute NHs to form [Ag(NH3)z]*; AgBr requires concentrated NHs; Agl is
insoluble.

Used to deposit a thin, reflective silver layer onto glass (e.g., vacuum flasks).
Glucose is typically used as the reducing aldehyde.

The diamminesilver(I) cation, [Ag(NHs3)2]", is a fundamental coordination compound with a well-defined

linear structure. Its principal utility lies in its role as the active component in Tollens' reagent, making it

invaluable for distinguishing aldehydes from ketones through a characteristic silver mirror reaction.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://en.m.wikipedia.org/wiki/Diaminesilver
https://en.m.wikipedia.org/wiki/Diaminesilver
https://en.m.wikipedia.org/wiki/Diaminesilver
https://chemguide.co.uk/inorganic/group7/testing.html
https://en.m.wikipedia.org/wiki/Diaminesilver
https://www.smolecule.com/products/s614458?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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